Cas no 1545972-44-8 (6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 1545972-44-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 4605190
• Update Time: 2025-07-20

6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• Inchi： 1S/C8H11N3O2/c1-5-2-9-7-6(8(12)13)3-10-11(7)4-5/h3,5,9H,2,4H2,1H3,(H,12,13)
• InChI Key： DYOBAMJYWWXONE-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1CC(C)CN2

Additional information on 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Comprehensive Overview of 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1545972-44-8)

6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 1545972-44-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Its molecular formula, C₉H₁₁N₃O₂, highlights its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in the 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid scaffold due to its ability to modulate enzyme activity and interact with biological targets. This compound's carboxylic acid functional group further enhances its versatility, enabling easy derivatization for structure-activity relationship (SAR) studies.

The synthesis of 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Its CAS No. 1545972-44-8 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring its suitability for high-throughput screening and preclinical studies.

One of the most searched questions about this compound revolves around its biological applications. Studies suggest that pyrazolo[1,5-a]pyrimidine derivatives exhibit promising activity against inflammatory pathways and microbial infections. For instance, researchers are exploring its potential as a JAK-STAT inhibitor, a hot topic in autoimmune disease therapeutics. Additionally, its role in crop protection has been investigated, aligning with the growing interest in sustainable agriculture solutions.

From a commercial perspective, 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is available through specialized chemical suppliers, often labeled as a research-grade intermediate. Its stability under standard storage conditions (room temperature, inert atmosphere) makes it a practical choice for laboratory use. However, users frequently inquire about its solubility (e.g., in DMSO or ethanol) and compatibility with common reaction conditions, which are critical for experimental design.

In the context of green chemistry, efforts are underway to optimize the synthesis of 1545972-44-8 using eco-friendly catalysts and reduced waste generation. This aligns with broader industry trends toward sustainable chemical manufacturing. Furthermore, computational modeling studies have predicted its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a frequently searched topic among drug developers.

To summarize, 6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid represents a compelling case study in modern heterocyclic chemistry. Its CAS No. 1545972-44-8 serves as a gateway to a wealth of scientific literature and patent filings, reflecting its interdisciplinary relevance. As research continues to uncover new applications—from pharmaceuticals to agrochemicals—this compound is poised to remain a focal point of innovation in molecular design.